Menatetrenone
Menatetrenone
Menatetrenone is a menaquinone compound and form of vitamin K2 with potential antineoplastic activity. Menatetrenone may act by modulating the signalling of certain tyrosine kinases, thereby affecting several transcription factors including c-myc and c-fos. This agent inhibits tumor cell growth by inducing apoptosis and cell cycle arrest.
Menatetrenone, also known as menaquinone 4 or vitamin K2, belongs to the class of organic compounds known as menaquinones. These are vitamin K2 compounds consisting of a naphtho-1, 4-quinone ring system, which is substituted at the 2-position by an isoprenyl side-chain, and usually, at the 3-position by a methyl group. Menatetrenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menatetrenone is primarily located in the membrane (predicted from logP), cytoplasm and mitochondria. Menatetrenone can be converted into 2, 3-epoxymenatetrenone and omega-hydroxymenaquinone-4. Outside of the human body, menatetrenone can be found in a number of food items such as baby food, milk (cow), cauliflower, and biscuit. This makes menatetrenone a potential biomarker for the consumption of these food products.
Menatetrenone is a menaquinone whose side-chain contains 4 isoprene units in an all-trans-configuration. It has a role as a bone density conservation agent and a human metabolite.
Menatetrenone, also known as menaquinone 4 or vitamin K2, belongs to the class of organic compounds known as menaquinones. These are vitamin K2 compounds consisting of a naphtho-1, 4-quinone ring system, which is substituted at the 2-position by an isoprenyl side-chain, and usually, at the 3-position by a methyl group. Menatetrenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menatetrenone is primarily located in the membrane (predicted from logP), cytoplasm and mitochondria. Menatetrenone can be converted into 2, 3-epoxymenatetrenone and omega-hydroxymenaquinone-4. Outside of the human body, menatetrenone can be found in a number of food items such as baby food, milk (cow), cauliflower, and biscuit. This makes menatetrenone a potential biomarker for the consumption of these food products.
Menatetrenone is a menaquinone whose side-chain contains 4 isoprene units in an all-trans-configuration. It has a role as a bone density conservation agent and a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
11032-49-8
VCID:
VC0087639
InChI:
InChI=1S/C31H40O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+
SMILES:
CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C
Molecular Formula:
C31H40O2
Molecular Weight:
444.6 g/mol
Menatetrenone
CAS No.: 11032-49-8
Main Products
VCID: VC0087639
Molecular Formula: C31H40O2
Molecular Weight: 444.6 g/mol
| CAS No. | 11032-49-8 |
|---|---|
| Product Name | Menatetrenone |
| Molecular Formula | C31H40O2 |
| Molecular Weight | 444.6 g/mol |
| IUPAC Name | 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C31H40O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+ |
| Standard InChIKey | DKHGMERMDICWDU-GHDNBGIDSA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C |
| SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
| Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
| Boiling Point | 200 °C at 0.0002 mm Hg (some decomposition) |
| Colorform | Light yellow microcrystalline plates from petroleum ether Crystals LIGHT-YELLOW SOLIDS OR OILS |
| Melting Point | 54 °C |
| Description | Menatetrenone is a menaquinone compound and form of vitamin K2 with potential antineoplastic activity. Menatetrenone may act by modulating the signalling of certain tyrosine kinases, thereby affecting several transcription factors including c-myc and c-fos. This agent inhibits tumor cell growth by inducing apoptosis and cell cycle arrest. Menatetrenone, also known as menaquinone 4 or vitamin K2, belongs to the class of organic compounds known as menaquinones. These are vitamin K2 compounds consisting of a naphtho-1, 4-quinone ring system, which is substituted at the 2-position by an isoprenyl side-chain, and usually, at the 3-position by a methyl group. Menatetrenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menatetrenone is primarily located in the membrane (predicted from logP), cytoplasm and mitochondria. Menatetrenone can be converted into 2, 3-epoxymenatetrenone and omega-hydroxymenaquinone-4. Outside of the human body, menatetrenone can be found in a number of food items such as baby food, milk (cow), cauliflower, and biscuit. This makes menatetrenone a potential biomarker for the consumption of these food products. Menatetrenone is a menaquinone whose side-chain contains 4 isoprene units in an all-trans-configuration. It has a role as a bone density conservation agent and a human metabolite. |
| Solubility | Slightly less soluble than vitamin K1 in the same organic solvents INSOL IN WATER; SOL IN FAT SOLVENTS SOL IN OILS SOL IN FATS |
| Synonyms | Menaquinone Menaquinones Vitamin K 2 Vitamin K Quinone Vitamin K2 |
| PubChem Compound | 5282367 |
| Last Modified | Nov 11 2021 |
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